Atorvastatin Lactam Allyl Ester
Atorvastatin Lactam Allyl Ester
Brand Name:
Vulcanchem
CAS No.:
1246812-55-4
VCID:
VC0135339
InChI:
InChI=1S/C36H39FN2O6/c1-4-21-45-31(42)23-30(41)22-29(40)19-20-39-33(26-15-17-27(37)18-16-26)32(25-11-7-5-8-12-25)36(24(2)3,35(39)44)34(43)38-28-13-9-6-10-14-28/h4-18,24,29-30,40-41H,1,19-23H2,2-3H3,(H,38,43)/t29-,30-,36?/m1/s1
SMILES:
CC(C)C1(C(=C(N(C1=O)CCC(CC(CC(=O)OCC=C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C36H39FN2O6
Molecular Weight:
614.714
Atorvastatin Lactam Allyl Ester
CAS No.: 1246812-55-4
Reference Standards
VCID: VC0135339
Molecular Formula: C36H39FN2O6
Molecular Weight: 614.714
| CAS No. | 1246812-55-4 |
|---|---|
| Product Name | Atorvastatin Lactam Allyl Ester |
| Molecular Formula | C36H39FN2O6 |
| Molecular Weight | 614.714 |
| IUPAC Name | prop-2-enyl (3R,5R)-7-[5-(4-fluorophenyl)-2-oxo-4-phenyl-3-(phenylcarbamoyl)-3-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C36H39FN2O6/c1-4-21-45-31(42)23-30(41)22-29(40)19-20-39-33(26-15-17-27(37)18-16-26)32(25-11-7-5-8-12-25)36(24(2)3,35(39)44)34(43)38-28-13-9-6-10-14-28/h4-18,24,29-30,40-41H,1,19-23H2,2-3H3,(H,38,43)/t29-,30-,36?/m1/s1 |
| Standard InChIKey | ZCVWJLGMYPURHV-QTHLJSQGSA-N |
| SMILES | CC(C)C1(C(=C(N(C1=O)CCC(CC(CC(=O)OCC=C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
| Synonyms | (βR,δR)-5-(4-Fluorophenyl)-2,3-dihydro-β,δ-dihydroxy-3-(1-methylethyl)-2-oxo-4-phenyl-3-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid Allyl Ester; |
| PubChem Compound | 71313519 |
| Last Modified | Nov 11 2021 |
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